Cas no 1738-77-8 (L-Leucine benzyl ester p-toluenesulfonate)
1738-77-8 structure
Product Name:L-Leucine benzyl ester p-toluenesulfonate
CAS No:1738-77-8
MF:C20H27NO5S
MW:393.497084856033
MDL:MFCD00066117
CID:41917
PubChem ID:87559716
Update Time:2025-04-18
L-Leucine benzyl ester p-toluenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- L-leucine benzyl ester toluene-4-sulfonate
- L-Leucine benzyl ester p-toluenesulfonate salt
- L-leucine benzyl ester P-*toluenesulfonate
- H-Leu-OBzl . p-tosylate
- H-Leu-OBzl*Tos
- L-Leucine Benzylester PTS
- H-Leu-OBzl-TosOH
- L-Leucine Benzyl Ester p-Toluenesulfonate
- (S)-Benzyl 2-amino-4-methylpentanoate 4-methylbenzenesulfonate
- H-Leu-OBzl · p-tosylate
- H-LEU-OBZL ·TOS
- H-Leu-OBzl.TosOH
- H-Leu-OBzl•TosOH
- Leu-Obzl TosOH
- benzyl (2S)-2-amino-4-methylpentanoate,4-methylbenzenesulfonic acid
- H-Leu-Obzl.Tos-OH
- H-Leu-OBzl·Tos-OH
- O-Benzyl-L-leucine toluene-p-sulphonate
- ester·Tos
- LEU-OBZL TOS
- H-LEU-OBZL TOS
- Leu-OBzl·TosOH
- L-Leu-OBzl·Tos
- H-LEU-OBZL.PTSA
- H-LEU-OBZL TOSOH
- L-Leu-OBzl·TosOH
- L-Leucine benzyl
- H-L-Leu-OBzl*Tos
- SCHEMBL717091
- Leu-OBzl TsOH
- benzyl (2S)-2-amino-4-methylpentanoate;4-methylbenzenesulfonic acid
- PD196390
- L-Leucinebenzylesterp-toluenesulfonatesalt
- L0195
- HY-W002303
- Benzyl L-leucinate p-toluenesulfonate
- Leucine benzyl ester para-toluene sulphonic acid salt
- L-Leucine benzyl ester tosylate
- Q-101702
- AS-13506
- H-Leu-OBzl p-toluenesulfonate
- J-300165
- AM81882
- L-Leucine, phenylmethyl ester, 4-methylbenzenesulfonate (1:1)
- FD21895
- H-Leu-OBzl. Tos
- EINECS 217-095-1
- L-Leucine Benzyl Ester p-Methylbenzenesulfonate
- MFCD00066117
- 1738-77-8
- L-leucine benzyl ester p-toluenesulfonic acid salt
- 4-methylbenzenesulfonate;[(2S)-4-methyl-1-oxo-1-phenylmethoxypentan-2-yl]azanium
- QTQGHKVYLQBJLO-YDALLXLXSA-N
- leucine benzyl ester p-toluenesulfonate
- leucine benzyl ester p-toluene sulfonate
- H-Leu-OBzl TsOH
- benzyl leucinate p-toluenesulfonate
- AKOS015889629
- NS00025707
- L-Leucine benzyl ester p-toluenesulfonate salt, >=99.0% (T)
- AKOS015924109
- CS-W002303
- DTXSID70169658
- M03062
- BENZYL (2S)-2-AMINO-4-METHYLPENTANOATE; PARA-TOLUENE SULFONATE
- DB-264492
- Benzyl leucinate 4-methylbenzenesulfonate (1:1)
- L-Leucine benzyl ester p-toluenesulfonate
-
- MDL： MFCD00066117
- Inchi： 1S/C13H19NO2.C7H8O3S/c1-10(2)8-12(14)13(15)16-9-11-6-4-3-5-7-11;1-6-2-4-7(5-3-6)11(8,9)10/h3-7,10,12H,8-9,14H2,1-2H3;2-5H,1H3,(H,8,9,10)/t12-;/m0./s1
- InChI Key： QTQGHKVYLQBJLO-YDALLXLXSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CC1C=CC=CC=1)C([C@H](CC(C)C)N)=O
- BRN： 3566840
Computed Properties
- Exact Mass: 393.16100
- Monoisotopic Mass: 393.160994
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 416
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 115
Experimental Properties
- Color/Form: White fine-grained powder.
- Melting Point: 156.0 to 160.0 deg-C
- Boiling Point: 302.5 ℃ at 760 mmHg
- Flash Point: 157.6 ºC
- Refractive Index: 5 ° (C=2, DMF)
- PSA: 115.07000
- LogP: 5.12600
- Solubility: Not determined
- Specific Rotation: 5° (c=2, DMF)
- Optical Activity: [α]20/D +5.0±0.3°, c = 2% in DMF
L-Leucine benzyl ester p-toluenesulfonate Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S22-S24/25
- Storage Condition：Store at room temperature
- Safety Term：S22;S24/25
L-Leucine benzyl ester p-toluenesulfonate Customs Data
- HS CODE：2922499990
- Customs Data：
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
L-Leucine benzyl ester p-toluenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 502385-5G |
L-Leucine benzyl ester toluene-4-sulfonate, 98% |
1738-77-8 | 98% | 5G |
￥ 59 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 502385-25G |
L-Leucine benzyl ester toluene-4-sulfonate, 98% |
1738-77-8 | 98% | 25G |
￥ 237 | 2022-04-26 | |
| TRC | L330165-1g |
L-Leucine Benzyl Ester p-Toluenesulfonate |
1738-77-8 | 1g |
$69.00 | 2023-05-18 | ||
| TRC | L330165-5g |
L-Leucine Benzyl Ester p-Toluenesulfonate |
1738-77-8 | 5g |
$81.00 | 2023-05-18 | ||
| TRC | L330165-10g |
L-Leucine Benzyl Ester p-Toluenesulfonate |
1738-77-8 | 10g |
$110.00 | 2023-05-18 | ||
| TRC | L330165-25g |
L-Leucine Benzyl Ester p-Toluenesulfonate |
1738-77-8 | 25g |
$178.00 | 2023-05-18 | ||
| TRC | L330165-50g |
L-Leucine Benzyl Ester p-Toluenesulfonate |
1738-77-8 | 50g |
$276.00 | 2023-05-18 | ||
| TRC | L330165-100g |
L-Leucine Benzyl Ester p-Toluenesulfonate |
1738-77-8 | 100g |
$408.00 | 2023-05-18 | ||
| Fluorochem | M03062-1g |
H-Leu-OBzl.TosOH |
1738-77-8 | 95% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | M03062-5g |
H-Leu-OBzl.TosOH |
1738-77-8 | 95% | 5g |
￡16.00 | 2022-02-28 |
L-Leucine benzyl ester p-toluenesulfonate Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1738-77-8)L-亮氨酸苄酯对甲苯磺酸盐
Order Number:LE26563516
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:56
Price ($):discuss personally
Email:18501500038@163.com
L-Leucine benzyl ester p-toluenesulfonate Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1738-77-8)L-亮氨酸苄酯对甲苯磺酸盐
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry